Cas no 2624142-13-6 (3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride)

• Product Name: 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride
• CAS No: 2624142-13-6
• MF: C₇H₉BrClN₃O
• MW: 266.522859334946
• MDL: MFCD33550818
• CID: 5465342
• PubChem ID: 155977888
• Update Time: 2025-05-20

3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyrazin-2-yl)oxetan-3-amine hydrochloride
• Z4926419578
• 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride

• MDL： MFCD33550818
• Inchi： 1S/C7H8BrN3O.ClH/c8-6-2-10-5(1-11-6)7(9)3-12-4-7;/h1-2H,3-4,9H2;1H
• InChI Key： CPCVVOJBYYHWFO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 264.96175 g/mol
• Monoisotopic Mass: 264.96175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.52
• Topological Polar Surface Area: 61

Additional information on 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride

Introduction to 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride (CAS No. 2624142-13-6)

3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride, identified by the CAS number 2624142-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the oxetane class of heterocyclic structures, which are known for their unique chemical properties and biological activities. The presence of a brominated pyrazine moiety and an amine functional group on an oxetane ring endows this molecule with distinct reactivity and potential applications in medicinal chemistry.

The oxetane ring, a three-membered cyclic ether, is a versatile scaffold that can undergo various chemical transformations, making it an attractive building block for drug design. In particular, the 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride structure combines the electron-deficient nature of the brominated pyrazine with the nucleophilic potential of the amine group, facilitating diverse synthetic pathways and functionalization strategies.

Recent advancements in medicinal chemistry have highlighted the importance of oxetane derivatives in developing novel therapeutic agents. The 5-Bromopyrazin-2-yl substituent, in particular, has been extensively studied for its role in modulating biological targets such as kinases and other enzyme systems. This moiety allows for selective interactions with biological macromolecules, making it a valuable component in drug discovery efforts.

One of the most compelling aspects of 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride is its potential as a precursor in the synthesis of more complex pharmacophores. The oxetane ring can be opened under specific conditions to yield linear or branched amine derivatives, which can then be further modified to target specific disease pathways. This flexibility has made it a popular choice for medicinal chemists seeking to develop inhibitors or modulators of interest.

In the context of contemporary pharmaceutical research, 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride has been explored for its potential applications in oncology, neurology, and anti-inflammatory therapies. The bromopyrazine component, known for its ability to interact with ATP-binding sites in kinases, has been particularly promising in preclinical studies aimed at developing small-molecule inhibitors. Additionally, the amine group provides a handle for further derivatization, allowing researchers to optimize solubility, bioavailability, and metabolic stability.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is critical for formulation development and bioavailability studies. This property makes it particularly suitable for oral or intravenous administration, depending on the desired therapeutic outcome. The stability of the hydrochloride salt also ensures that the compound remains viable during storage and transportation, maintaining its integrity for experimental use.

Recent publications have demonstrated the utility of 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride as an intermediate in synthesizing novel kinase inhibitors. For instance, researchers have leveraged its structure to develop compounds that target specific isoforms of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. These studies highlight the compound's potential as a tool compound in high-throughput screening campaigns aimed at identifying lead candidates for further optimization.

The bromine atom in the 5-Bromopyrazin-2-yl group serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into complex molecular frameworks. By incorporating these reactions into synthetic routes involving 3-(5-Bromopyrazin-2-yl)oxetan-3-amine hydrochloride, researchers can generate a library of derivatives with tailored biological activities.

Another area where this compound has shown promise is in the development of central nervous system (CNS) therapeutics. The oxetane ring's ability to cross-the-blood-brain barrier (BBB) has been exploited to design molecules that interact with neuronal receptors and transporters. Preliminary studies suggest that derivatives of 3-(5-Bromopyrazin-2-yl)oxetan-3-am ine hydrochlor ide may have utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease by modulating key neurotransmitter systems.

The amine functionality also allows for further derivatization into amides or ureas, which are common pharmacophores in drug design. These modifications can enhance binding affinity to biological targets while improving pharmacokinetic properties such as metabolic clearance and excretion pathways. Such structural diversification strategies are essential for optimizing lead compounds into viable drug candidates.

In summary, 3-(5-Bromopyrazi n -2 -y l)oxeta n -3 -ami ne hy droch lor ide (CAS No . 26 2414 2 -13 -6) represents a promising scaffold with broad applications in pharmaceutical research . Its unique structural features , including the brominated pyrazi ne moiety and oxeta ne ring , make it an attractive candidate for developing novel therapeutic agents targeting various diseases . Ongoing research continues to uncover new synthetic pathways and biological activities associated with this compound , reinforcing its significance as a valuable tool in drug discovery efforts . p >